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Compound of Interest

Compound Name: 2-Bromonaphthalene-d7

Cat. No.: B8269670

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Bromonaphthalene-d7. It is intended for researchers, scientists,
and professionals in drug development to ensure safe laboratory practices.

Chemical Identifier: 2-Bromonaphthalene-d7 CAS Number: 1359833-48-9[1] Molecular
Formula: C10D7Br[1]

Hazard Identification and Immediate Precautions

2-Bromonaphthalene is classified as harmful if swallowed and causes serious eye irritation.[2]
[3] Although specific data for the deuterated form is not available, it should be handled with the
same precautions as its non-deuterated counterpart.

GHS Hazard Statements:

e H302: Harmful if swallowed.[3][4][5]

e H319: Causes serious eye irritation.[3][4][5]
Precautionary Statements:

e P264: Wash skin thoroughly after handling.[2]

e P270: Do not eat, drink or smoke when using this product.[2]
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o P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2]

o P337+P313: If eye irritation persists: Get medical advice/attention.
e P501: Dispose of contents/container to an approved waste disposal plant.[2]

Physical and Chemical Properties

The following table summarizes key quantitative data for 2-Bromonaphthalene (non-deuterated

form).
Property Value
Molecular Weight 207.07 g/mol [4][5]
Melting Point 52-55 °C (lit.)[5][6]
Boiling Point 281-282 °C (lit.)[5][6]
Flash Point 113 °C (235.4 °F) - closed cupl[5]
Vapor Pressure 0.00347 mmHg

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary line of defense against potential exposure.
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Protection Level

Equipment

Purpose

Primary Engineering Control

Certified Chemical Fume Hood

To minimize inhalation

exposure to dust or vapors.[7]

Eye and Face Protection

Chemical Splash Goggles and
Face Shield

Goggles protect against
splashes; a face shield offers
broader protection, especially
when handling larger
guantities or during reactions
that could splash.[7][8]

Hand Protection

Chemical-Resistant Gloves

(Nitrile or Neoprene)

To prevent skin contact. It is
advisable to wear two pairs
(double-gloving) and change
them frequently.[7][8][9]

Body Protection

Flame-Resistant Laboratory
Coat

To protect skin and personal

clothing from contamination.[7]

[8]

Respiratory Protection

NIOSH-Approved Respirator
(e.g., N95 dust mask)

Required when working
outside of a fume hood or
when engineering controls are
insufficient to control airborne

concentrations.[5][7]

Foot Protection

Closed-Toe, Chemical-

Resistant Shoes

To protect feet from spills and

falling objects.[8]

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling 2-Bromonaphthalene-d7 is crucial for safety and

experimental integrity.

Step 1: Pre-Handling Preparation

e Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

e Fume Hood Verification: Ensure the chemical fume hood is operational and certified.
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» Emergency Equipment: Confirm that a safety shower, eyewash station, and fire extinguisher
are readily accessible.[8]

o PPE Donning: Put on all required PPE as outlined in the table above before entering the
handling area.

Step 2: Chemical Handling

» Weighing: When weighing the solid compound, use a balance inside the fume hood or in a
ventilated balance enclosure.

e Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

o Reactions: For chemical reactions, use appropriate glassware and set up the apparatus
securely within the fume hood.

Step 3: Post-Handling Procedures

o Decontamination: Wipe down the work area in the fume hood with an appropriate solvent
and cleaning agent.

o PPE Doffing: Remove PPE in the correct order to avoid cross-contamination.
e Hand Washing: Wash hands thoroughly with soap and water after handling is complete.

Disposal Plan

Proper disposal of 2-Bromonaphthalene-d7 and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.
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Waste Type Disposal Protocol

Collect in a designated, sealed, and clearly
) labeled hazardous waste container for
Unused Solid 2-Bromonaphthalene-d7 _ _ o
halogenated organic solids. Do not mix with

other waste streams.[7][8]

Collect in a labeled, sealed, and appropriate
Solutions containing 2-Bromonaphthalene-d7 solvent waste container designated for
halogenated organic waste.[3]

Contaminated Labware (e.g., pipette tips, Place in a designated solid hazardous waste

gloves) container.[7][8]

General Disposal Guidelines:

o Labeling: All waste containers must be clearly labeled with the full chemical name and

associated hazards.[8]
e Segregation: Do not mix incompatible waste streams.[8]

o Storage: Store waste containers in a designated satellite accumulation area within the
laboratory.[8]

Workflow Diagrams

The following diagrams illustrate the key decision-making and procedural flows for handling 2-
Bromonaphthalene-d7 safely.
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Start: Handling 2-Bromonaphthalene-d7

Work in a Chemical Fume Hood

Wear Chemical Splash Goggles & Face Shield

Wear Chemical-Resistant Gloves (Double-Gloved)

Wear a Flame-Resistant Lab Coat

Wear Closed-Toe, Chemical-Resistant Shoes

Is work outside a fume hood?

Wear NIOSH-Approved Respirator

Proceed with Handling

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling 2-Bromonaphthalene-d7.
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Operational Plan

Start: Experiment with 2-Bromonaphthalene-d7

Pre-Handling Preparation (Risk Assessment, Verify Controls)

Chemical Handling (Weighing, Dissolving, Reactions)

Post-Handling Procedures (Decontamination, Doff PPE)

Waste Generation

Segregate Waste by Type (Solid, Liquid, Contaminated)

'

Label Waste Containers Clearly

'

Store in Satellite Accumulation Area

Dispose via Licensed Waste Management

Click to download full resolution via product page

Caption: Operational and Disposal Workflow for 2-Bromonaphthalene-d7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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